Cas no 56442-14-9 (Benzonitrile, 4-[(4-fluorophenyl)methoxy]-)

• Product Name: Benzonitrile, 4-[(4-fluorophenyl)methoxy]-
• CAS No: 56442-14-9
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD06632914
• CID: 348850
• PubChem ID: 2243494
• Update Time: 2025-04-19

Benzonitrile, 4-[(4-fluorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-fluorophenyl)methoxy]benzonitrile
• Benzonitrile, 4-[(4-fluorophenyl)methoxy]-
• XRYRTHRDVUSSMA-UHFFFAOYSA-N
• HMS1600O19
• SCHEMBL994803
• SR-01000301560-1
• CHEMBL3278092
• 4-((4-Fluorobenzyl)oxy)benzonitrile
• SR-01000301560
• CS-0359988
• 4-(4-Fluorobenzyloxy)benzonitrile
• 4-cyanophenoxy-(4'-fluorophenyl) methane
• AKOS000198706
• DTXSID00367160
• 56442-14-9
• 4-[(4-fluorobenzyl)oxy]benzonitrile

• MDL： MFCD06632914
• Inchi： 1S/C14H10FNO/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-8H,10H2
• InChI Key： XRYRTHRDVUSSMA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 227.0747
• Monoisotopic Mass: 227.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 378.4±22.0 °C at 760 mmHg
• Flash Point: 182.7±22.3 °C
• PSA: 33.02
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzonitrile, 4-[(4-fluorophenyl)methoxy]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)